Cas no 2138160-21-9 (1,3-dimethyl-4-[3-(methylamino)phenyl]-1H-pyrazol-5-ol)

• Product Name: 1,3-dimethyl-4-[3-(methylamino)phenyl]-1H-pyrazol-5-ol
• CAS No: 2138160-21-9
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 6427942
• PubChem ID: 165749356
• Update Time: 2025-09-28

1,3-dimethyl-4-[3-(methylamino)phenyl]-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• EN300-713475
• 1,3-dimethyl-4-[3-(methylamino)phenyl]-1H-pyrazol-5-ol
• 2138160-21-9

• Inchi： 1S/C12H15N3O/c1-8-11(12(16)15(3)14-8)9-5-4-6-10(7-9)13-2/h4-7,13-14H,1-3H3
• InChI Key： DRBKLTZVJLFLGL-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=C(C=2)NC)=C(C)NN1C

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.4Ų

Additional information on 1,3-dimethyl-4-[3-(methylamino)phenyl]-1H-pyrazol-5-ol

Comprehensive Overview of 1,3-dimethyl-4-[3-(methylamino)phenyl]-1H-pyrazol-5-ol (CAS No. 2138160-21-9)

The compound 1,3-dimethyl-4-[3-(methylamino)phenyl]-1H-pyrazol-5-ol (CAS No. 2138160-21-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazole core substituted with a methylamino phenyl group, makes it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in modulating enzyme activity and receptor binding, which aligns with current trends in precision medicine and targeted therapy.

In recent years, the demand for heterocyclic compounds like 1,3-dimethyl-4-[3-(methylamino)phenyl]-1H-pyrazol-5-ol has surged due to their versatility in medicinal chemistry. This compound’s structural motif is often explored for its ability to interact with biological targets such as kinases and GPCRs, which are hot topics in cancer research and neurodegenerative disease studies. Its CAS No. 2138160-21-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific inquiries.

One of the most compelling aspects of 1,3-dimethyl-4-[3-(methylamino)phenyl]-1H-pyrazol-5-ol is its potential role in drug design optimization. Computational chemists and pharmacologists are leveraging AI-driven molecular modeling to predict its interactions with proteins, a trend that resonates with the growing integration of machine learning in life sciences. This aligns with frequently searched terms like "pyrazole derivatives in drug discovery" and "methylamino phenyl compounds", highlighting its prominence in contemporary research.

The synthesis of CAS No. 2138160-21-9 involves multi-step organic reactions, often requiring catalysis and regioselective functionalization. These methods are critical for producing high-purity batches, a priority for laboratories focused on high-throughput screening. The compound’s solubility and stability profiles are also key considerations, as they influence its applicability in in vitro and in vivo studies—topics frequently queried by researchers.

From an industrial perspective, 1,3-dimethyl-4-[3-(methylamino)phenyl]-1H-pyrazol-5-ol is part of a broader class of bioactive scaffolds used in pharmaceutical intermediates. Its commercial availability is often linked to suppliers specializing in custom synthesis, a service increasingly sought after by biotech startups and academic institutions. This trend reflects the compound’s role in bridging the gap between basic research and translational medicine.

Environmental and safety considerations are also paramount when handling CAS No. 2138160-21-9. While not classified as hazardous, proper laboratory protocols must be followed to ensure safe usage. This aligns with global interest in green chemistry and sustainable synthesis, as evidenced by search trends emphasizing eco-friendly chemical production.

In summary, 1,3-dimethyl-4-[3-(methylamino)phenyl]-1H-pyrazol-5-ol represents a fascinating intersection of chemistry and biology. Its CAS No. 2138160-21-9 serves as a gateway to exploring advanced therapeutic strategies, making it a staple in modern drug development pipelines. As research continues to evolve, this compound is poised to remain a focal point in discussions about innovative pharmacophores and next-generation therapeutics.